Cas no 1427380-75-3 (7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide)

• Product Name: 7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide
• CAS No: 1427380-75-3
• MF: C₁₀H₁₁BrN₂O₃S
• MW: 319.174940347672
• CID: 4599015
• PubChem ID: 71757456
• Update Time: 2025-10-30

7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine-8-sulfonamide
• 7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide
• 1H-1-Benzazepine-8-sulfonamide, 7-bromo-2,3,4,5-tetrahydro-2-oxo-

• Inchi： 1S/C10H11BrN2O3S/c11-7-4-6-2-1-3-10(14)13-8(6)5-9(7)17(12,15)16/h4-5H,1-3H2,(H,13,14)(H2,12,15,16)
• InChI Key： NWUOSQRAQVLUOK-UHFFFAOYSA-N
• SMILES： N1C2=CC(S(N)(=O)=O)=C(Br)C=C2CCCC1=O

Additional information on 7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide

Introduction to 7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide (CAS No. 1427380-75-3)

7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1427380-75-3, belongs to the benzazepine class of heterocyclic compounds, which are widely recognized for their potential in medicinal applications. The presence of a bromine substituent at the 7-position and a sulfonamide group at the 8-position introduces specific reactivity and binding characteristics that make this molecule a promising candidate for further exploration in drug discovery.

The molecular structure of 7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide consists of a fused bicyclic system featuring a benzene ring and a pyridine ring, with additional substituents that enhance its pharmacological profile. The 2-oxo group contributes to the compound's ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions, while the sulfonamide moiety enhances water solubility and bioavailability. These features are particularly valuable in the development of small-molecule drugs designed to target specific biological pathways.

In recent years, there has been growing interest in benzazepine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this class exhibit properties such as receptor binding affinity, enzyme inhibition, and anti-inflammatory effects. The brominated derivative 7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide is particularly noteworthy because the bromine atom can serve as a handle for further chemical modifications via cross-coupling reactions or as a probe for studying binding interactions at the molecular level.

One of the most compelling aspects of 7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide is its potential application in the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors implicated in neurological disorders. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in neurotransmitter metabolism, making it a candidate for further investigation in the treatment of conditions such as depression and anxiety.

The sulfonamide group in 7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide also contributes to its pharmacological versatility. Sulfonamides are well-known for their broad spectrum of biological activities and have been successfully incorporated into numerous drugs over the years. The presence of this moiety enhances the compound's solubility in aqueous environments while simultaneously improving its ability to cross cell membranes. These properties are critical for ensuring adequate bioavailability and therapeutic efficacy.

Advances in computational chemistry and molecular modeling have further accelerated the exploration of 7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide. By leveraging these tools, scientists can predict how this compound will interact with biological targets at an atomic level. This approach has enabled the identification of key structural features that can be optimized to improve binding affinity and selectivity. Such computational studies are essential for guiding experimental efforts and reducing the time required to develop lead compounds into viable drugs.

The synthesis of 7-bromo-2 oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 H - 1 - benz az ep ine - 8 - sul fon am ide presents unique challenges due to its complex structure. However , recent advances in synthetic methodology have made it possible to access this compound with higher yields and purity than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been particularly useful in constructing the intricate core structure of this molecule efficiently.

As research continues , it is likely that new applications for 7-bromo - 2 oxo - 2 , 3 , 4 , 5 - tetra hydro - 1 H - 1 - ben za ze pine - 8 - sul fon am ide will emerge . Its unique combination of structural features makes it a versatile scaffold for drug discovery , offering opportunities to develop treatments for a wide range of diseases . The ongoing investigation into its pharmacological properties underscores its significance as a compound worthy of continued study by researchers worldwide.